N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate is a quaternary ammonium compound. It is known for its surfactant properties and is used in various industrial and scientific applications. The compound is characterized by its long alkyl chains and the presence of a perchlorate anion.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate typically involves the quaternization of N,N-dimethyl-N-octadecyloctadecan-1-amine with perchloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:
[ \text{N,N-Dimethyl-N-octadecyloctadecan-1-amine} + \text{Perchloric acid} \rightarrow \text{this compound} ]
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using large reactors. The reaction conditions are optimized to maximize yield and purity. The process involves careful control of temperature, pressure, and reaction time. The product is then purified through crystallization or other separation techniques.
Chemical Reactions Analysis
Types of Reactions
N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where the perchlorate anion is replaced by other anions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Various anions like chloride, bromide, and iodide can be used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized quaternary ammonium compounds, while substitution reactions will produce different quaternary ammonium salts.
Scientific Research Applications
N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate has a wide range of applications in scientific research:
Chemistry: It is used as a phase transfer catalyst in organic synthesis.
Biology: The compound is employed in the study of cell membranes due to its surfactant properties.
Industry: The compound is used in the formulation of detergents and emulsifiers.
Mechanism of Action
The mechanism of action of N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate involves its interaction with cell membranes. The long alkyl chains insert into the lipid bilayer, disrupting the membrane structure. This leads to increased permeability and potential cell lysis. The perchlorate anion plays a role in stabilizing the compound and enhancing its solubility.
Comparison with Similar Compounds
Similar Compounds
- N,N-Dimethyl-N-octadecyloctadecan-1-aminium chloride
- N,N-Dimethyl-N-octadecyloctadecan-1-aminium bromide
- N,N-Dimethyl-N-octadecyloctadecan-1-aminium iodide
Uniqueness
N,N-Dimethyl-N-octadecyloctadecan-1-aminium perchlorate is unique due to the presence of the perchlorate anion, which imparts distinct chemical and physical properties. Compared to its chloride, bromide, and iodide counterparts, the perchlorate salt exhibits higher solubility and stability, making it suitable for specific industrial and research applications.
Properties
CAS No. |
80234-51-1 |
---|---|
Molecular Formula |
C38H80ClNO4 |
Molecular Weight |
650.5 g/mol |
IUPAC Name |
dimethyl(dioctadecyl)azanium;perchlorate |
InChI |
InChI=1S/C38H80N.ClHO4/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;2-1(3,4)5/h5-38H2,1-4H3;(H,2,3,4,5)/q+1;/p-1 |
InChI Key |
GINGEKZTVZTKKO-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.